Cas no 2248349-70-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2248349-70-2
• MF: C₁₇H₁₄F₃NO₄
• MW: 353.292575359344
• CID: 5986018
• PubChem ID: 165729021
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate
• 2248349-70-2
• EN300-6525761

• Inchi： 1S/C17H14F3NO4/c18-17(19,20)16(8-9-5-6-10(16)7-9)15(24)25-21-13(22)11-3-1-2-4-12(11)14(21)23/h1-4,9-10H,5-8H2
• InChI Key： VMQPJSVSVBFCGR-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC2CCC1C2)(F)F

Computed Properties

• Exact Mass: 353.08749241g/mol
• Monoisotopic Mass: 353.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate: A Comprehensive Overview

The compound with CAS No 2248349-70-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, which contributes to its distinct chemical properties. Recent studies have highlighted its role in drug design and material science, making it a subject of interest for researchers worldwide.

The bicyclo[2.2.1]heptane framework is a key structural element of this compound, providing stability and rigidity to the molecule. This bicyclic system is often found in natural products and has been extensively studied for its ability to mimic complex biological structures. The trifluoromethyl group attached to the bicyclic core further enhances the molecule's electronic properties, making it a valuable component in the development of fluorinated compounds with improved pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed coupling reactions and ring-closing metathesis. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product. Researchers have demonstrated that the 1,3-dioxo functionality can be readily modified to introduce additional functional groups, thereby expanding the versatility of this compound in various applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead compound for drug discovery. Its ability to interact with biological targets through multiple non-covalent interactions makes it an attractive candidate for designing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways.

Moreover, the bicyclo[2.2.1]heptane system has been explored in materials science for its potential use in creating advanced polymers and nanomaterials. The rigid structure of the bicyclic core provides excellent mechanical properties, making it suitable for applications in high-performance materials.

Recent research has also focused on understanding the environmental impact of this compound and its derivatives. Studies have shown that under certain conditions, the trifluoromethyl group can undergo biotransformation, raising questions about its long-term ecological effects. However, further investigations are required to fully assess its environmental fate and toxicity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academia and industry. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.